Cas no 1249460-91-0 (6-amino-1H-indole-3-carboxamide)

• Product Name: 6-amino-1H-indole-3-carboxamide
• CAS No: 1249460-91-0
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 4581221
• PubChem ID: 61092027
• Update Time: 2025-05-20

6-amino-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxamide, 6-amino-
• 6-amino-1H-indole-3-carboxamide

• Inchi： 1S/C9H9N3O/c10-5-1-2-6-7(9(11)13)4-12-8(6)3-5/h1-4,12H,10H2,(H2,11,13)
• InChI Key： BISCUBRFKFQKCG-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(N)=C2)C(C(N)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 6-amino-1H-indole-3-carboxamide

6-Amino-1H-Indole-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1249460-91-0, commonly referred to as 6-amino-1H-indole-3-carboxamide, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug discovery. The indole core of this molecule is further modified with an amino group at the 6-position and a carboxamide group at the 3-position, which significantly influences its chemical properties and biological functions.

Recent studies have highlighted the potential of 6-amino-1H-indole-3-carboxamide as a promising candidate in the development of novel therapeutic agents. Its structure, characterized by the indole ring system, provides a versatile scaffold for various functional groups, making it an attractive target for medicinal chemists. The amino group at the 6-position enhances the compound's ability to participate in hydrogen bonding, which is crucial for its interaction with biological targets such as enzymes and receptors. Similarly, the carboxamide group at the 3-position contributes to the molecule's solubility and bioavailability, two critical factors in drug design.

One of the most recent advancements in understanding this compound involves its role as a potential inhibitor of certain kinases, which are enzymes involved in cell signaling pathways. Researchers have demonstrated that 6-amino-1H-indole-3-carboxamide exhibits selective inhibitory activity against specific kinases, suggesting its potential application in treating diseases such as cancer and inflammatory disorders. These findings underscore the importance of exploring indole derivatives as therapeutic agents.

In addition to its pharmacological applications, 6-amino-1H-indole-3-carboxamide has also been studied for its role in chemical synthesis and material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property opens up new avenues for its application in catalysis and materials development.

The synthesis of 6-amino-1H-indole-3-carboxamide involves a multi-step process that typically begins with the preparation of indole derivatives. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research purposes. The use of green chemistry principles in its synthesis has also been explored, aligning with global efforts to reduce environmental impact.

From a structural standpoint, 6-amino-1H-indole-3-carboxamide exhibits interesting electronic properties due to the conjugation within the indole ring system. This conjugation not only influences its optical properties but also plays a role in its reactivity towards electrophiles and nucleophiles. Understanding these electronic characteristics is essential for predicting how this compound will behave under different chemical conditions.

Another area of active research involving this compound is its potential use as a building block for more complex molecules. By modifying specific positions on the indole ring or altering functional groups, chemists can create derivatives with enhanced biological activity or improved pharmacokinetic profiles. For instance, substituting the amino group or carboxamide group with other functional groups has been shown to significantly alter the compound's interaction with biological targets.

The future outlook for 6-amino-1H-indole-3-carboxamide appears promising, with ongoing research focusing on optimizing its therapeutic potential and expanding its applications across various fields. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical settings, particularly in areas where kinase inhibitors hold significant promise.

In conclusion, 6-amino-1H-indole-3-carboxamide, with CAS No. 1249460-91-0, represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a key player in future drug discovery efforts.